6-(2-Fluorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13FN4S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 6-[(2-fluorophenyl)methyl]-3-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13FN4S/c1-11-6-8-12(9-7-11)16-19-20-17-22(16)21-15(23-17)10-13-4-2-3-5-14(13)18/h2-9H,10H2,1H3
• InChI Key: GKRQNSGZFDYQLK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)CC4=CC=CC=C4F

Description

6-(2-Fluorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been gaining attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of triazolothiadiazoles and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 6-(2-Fluorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, some studies have suggested that this compound may act by inhibiting the activity of certain enzymes or proteins involved in the disease process. For example, one study reported that this compound inhibited the activity of matrix metalloproteinase-2, which is involved in the invasion and metastasis of cancer cells.
Biochemical and Physiological Effects:
6-(2-Fluorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells. Moreover, this compound has been reported to inhibit the growth of fungi by disrupting their cell membrane integrity. Additionally, this compound has been studied for its potential neuroprotective effects in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(2-Fluorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential therapeutic applications. This compound has been shown to exhibit significant activity against various diseases, making it a promising candidate for drug development. However, one of the limitations of using this compound is its toxicity. Some studies have reported that this compound exhibited cytotoxicity against normal cells at higher concentrations.

Future Directions

There are several future directions for the research on 6-(2-Fluorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the directions is to study the structure-activity relationship of this compound to identify more potent analogs. Another direction is to investigate the potential of this compound in combination therapy with other drugs. Moreover, further studies are needed to understand the mechanism of action of this compound and its potential toxicity in vivo. Additionally, this compound can be studied for its potential application in other diseases such as viral infections and autoimmune diseases.
Conclusion:
In conclusion, 6-(2-Fluorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with potential therapeutic applications in various diseases. The synthesis method of this compound has been reported in several research articles. This compound has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the potential of this compound in drug development.

Synthesis Methods

The synthesis of 6-(2-Fluorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in several research articles. One of the methods involves the reaction of 4-methylbenzenesulfonohydrazide with 2-fluorobenzyl bromide in the presence of sodium hydride. The resulting product is then treated with thiosemicarbazide and triethyl orthoformate to obtain the final product.

Scientific Research Applications

6-(2-Fluorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential therapeutic applications in various diseases. One of the studies reported that this compound showed significant antitumor activity against human lung cancer cells. Another study reported that this compound exhibited potent antifungal activity against Candida albicans. Moreover, this compound has also been studied for its potential application in the treatment of Alzheimer's disease.